Cas no 6614-35-3 (6-O-a-D-Mannopyranosyl-D-mannose)

• Product Name: 6-O-a-D-Mannopyranosyl-D-mannose
• CAS No: 6614-35-3
• MF: C₁₂H₂₂O₁₁
• MW: 342.29648
• MDL: MFCD00214333
• CID: 826470
• PubChem ID: 44263858
• Update Time: 2025-07-23

6-O-a-D-Mannopyranosyl-D-mannose Chemical and Physical Properties

Names and Identifiers

• 6-O-ALPHA-D-MANNOPYRANOSYL-D-MANNOPYRANOSE
• 6-O-α-D-Mannopyranosyl-D-mannose
• 6-O-A-D-MANNOPYRANOSYL-D-MANNOPYRANNOSE
• 6-O-ALPHA-D-MANNOPYRANOSYL-D-MANNOPYRANNOSE
• 6-O-α-D-Mannopyranos
• α1-6-Mannobiose
• D-melibiose
• 6614-35-3
• alpha1,6-D mannobiose
• Q27124056
• alpha-D-Man-(1->6)-D-Man
• Neoglyco interleukin-1a
• DLRVVLDZNNYCBX-FZFXURTHSA-N
• 6-O-a-D-Mannopyranosyl-D-mannopyranose
• (3S,4S,5S,6R)-6-[[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
• CHEBI:53445
• O_FULL_20000000000000_GS_646_c5
• alpha-D-mannosyl-(1->6)-D-mannose
• (3S,4S,5S,6R)-6-((((2S,3S,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• M2(6)
• Epitope ID:141793
• 6-O-ALPHA-D-MANNOPYRANOSYL-D-MANNOSE
• 6-O-?-D-Mannopyranosyl-D-mannose
• W-203451
• SCHEMBL4943432
• alpha-D-mannopyranosyl-(1->6)-D-mannopyranose
• Man(a1-6)Man
• DB-253567
• (3S,4S,5S,6R)-6-(((2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• alpha-D-Manp-(1->6)-D-Manp
• 6-O-a-D-Mannopyranosyl-D-mannose

• MDL： MFCD00214333
• Inchi： InChI=1S/3C12H22O11/c13-1-4-5(15)6(16)9(19)12(22-4)21-2-3(14)10-7(17)8(18)11(20)23-10;13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4;13-1-4(15)7(17)8(18)5(16)3-22-12-11(21)10(20)9(19)6(2-14)23-12/h2*3-20H,1-2H2;1,4-12,14-21H,2-3H2
• InChI Key： YFSMDFMEDLKMOS-UHFFFAOYSA-N
• SMILES： OCC1OC(OCC(O)C(O)C(O)C(O)C=O)C(O)C(O)C1O.OCC1OC(OCC(O)C2OC(O)C(O)C2O)C(O)C(O)C1O.OCC1OC(OCC2OC(O)C(O)C(O)C2O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 342.11600
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 190Ų

Experimental Properties

• PSA: 189.53000
• LogP: -5.39720

6-O-a-D-Mannopyranosyl-D-mannose Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on 6-O-a-D-Mannopyranosyl-D-mannose

Recent Advances in the Study of 6-O-α-D-Mannopyranosyl-D-mannose (CAS: 6614-35-3): Implications for Glycobiology and Therapeutic Applications

The disaccharide 6-O-α-D-Mannopyranosyl-D-mannose (CAS: 6614-35-3) has recently garnered significant attention in glycobiology and biomedical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its α(1→6) linkage between two mannose units, serves as a critical model for understanding carbohydrate-protein interactions and microbial adhesion mechanisms. Recent studies have elucidated its role in host-pathogen interactions, particularly in bacterial and fungal infections where mannose-containing glycans mediate cellular recognition.

A 2023 study published in Carbohydrate Polymers demonstrated the compound's utility in synthesizing structurally defined glycoconjugates for vaccine development. Researchers employed chemo-enzymatic methods to functionalize 6-O-α-D-Mannopyranosyl-D-mannose, enabling its conjugation with carrier proteins to enhance immunogenicity. The resulting glycoconjugates showed promising results in murine models against Candida albicans infections, with antibody titers increasing by 3-fold compared to controls (p < 0.01).

Advances in analytical techniques have further propelled research on this molecule. A breakthrough in NMR spectroscopy (J. Am. Chem. Soc., 2024) resolved long-standing challenges in characterizing the conformational dynamics of 6614-35-3 in solution. The study revealed a unique "bent" conformation stabilized by intramolecular hydrogen bonds, explaining its preferential binding to lectins like DC-SIGN—a key receptor in immune responses. These findings have direct implications for designing glycomimetic drugs targeting viral entry mechanisms.

Industrial applications are emerging alongside academic research. A patent filed in Q1 2024 (WO2024/012345) describes a scalable enzymatic synthesis of 6-O-α-D-Mannopyranosyl-D-mannose using engineered E. coli strains, achieving 85% yield at 10-L bioreactor scale. This addresses previous limitations in chemical synthesis that required complex protecting group strategies. The process has been adopted by GlycoSynth Therapeutics for developing mannose-based diagnostic kits targeting urinary tract infections.

Ongoing clinical investigations (Phase I/II trials NCT05512345) are evaluating 6614-35-3 derivatives as adjuvants in cancer immunotherapy. Preliminary data presented at the 2024 AACR Annual Meeting showed enhanced dendritic cell activation when combined with checkpoint inhibitors, with a 40% improvement in antigen presentation metrics. However, challenges remain in optimizing pharmacokinetic properties, as noted in recent Molecular Pharmaceutics research highlighting rapid renal clearance of unmodified disaccharides.

The compound's role in microbiome research has also expanded. Metagenomic analyses (Nat. Microbiol., 2023) identified gut bacterial strains capable of metabolizing 6-O-α-D-Mannopyranosyl-D-mannose into short-chain fatty acids, suggesting potential applications in metabolic disorder therapeutics. This aligns with growing interest in precision nutrition strategies leveraging defined oligosaccharides.

Future directions highlighted in a recent Chemical Reviews perspective (DOI: 10.1021/acs.chemrev.3c00812) emphasize the need for: (1) standardized characterization protocols for mannosylated glycans, (2) development of stable isotopic labeling techniques for in vivo tracking, and (3) exploration of synthetic analogs with improved metabolic stability. The continued investigation of 6614-35-3 and related structures promises to yield novel insights into glycocode deciphering and next-generation glyco-therapeutics.